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Compound of Interest

Compound Name: ACT-389949

Cat. No.: B3046552

For Research Use Only. Not for medical applications.[1]

This document provides essential safety and logistical information for handling the novel,
potent, and selective formyl peptide receptor type 2 (FPR2)/Lipoxin A4 receptor (ALX) agonist,
ACT-389949. Given that this compound has not been fully validated for medical applications
and is intended for research use only, all handling must be conducted with caution and
adherence to rigorous safety protocols.[1]

Personal Protective Equipment (PPE)

Due to the limited availability of a comprehensive safety data sheet, a conservative approach to
personal protective equipment is mandatory. The following PPE is recommended as a
minimum standard for handling ACT-389949.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications & Use

Eye Protection

Splash goggles

Must be worn at all times to
protect against accidental

splashes.

Hand Protection

Chemical-resistant gloves

Nitrile gloves are a common
choice in laboratory settings,
but consultation with a safety
specialist for material

compatibility is advised.

Respiratory Protection

Dust respirator

To be used when handling the
compound in powdered form to

prevent inhalation.

Self-contained breathing
apparatus (SCBA)

Recommended for situations
with a risk of significant
aerosolization or when working
outside of a ventilated

enclosure.[2]

Body Protection

Full suit/laboratory coat

To protect skin and clothing

from contamination.

Foot Protection

Closed-toe shoes/boots

To protect against spills.

A visual guide to the hierarchy of recommended PPE is provided below.
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Core PPE (Minimum Requirement) | [ Respiratory Protection (Based on Formulation) Footwear
Splash Goggles Dust Respirator (for powder) Boots / Closed-toe Shoes
Chemical-Resistant Gloves SCBA (for aerosols/spills)

Full Suit / Lab Coat
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Recommended Personal Protective Equipment Hierarchy.

Engineering Controls and Handling Procedures

Proper engineering controls are critical to minimize exposure.

» Ventilation: All work with ACT-389949, particularly when handling the solid form or preparing
solutions, should be conducted in a certified chemical fume hood or other suitable ventilated
enclosure.[2] Local exhaust ventilation should be used to control airborne contaminants.[2]

o Hygiene: Always wash hands thoroughly after handling the compound, before eating,
smoking, or using the restroom.[2]

A general workflow for handling ACT-389949 is outlined below.
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General laboratory workflow for handling ACT-389949.

First Aid Measures

In case of exposure, follow these immediate steps:

Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek
immediate medical attention. May cause respiratory tract irritation.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[2] Seek medical attention.

¢ Ingestion: If swallowed, wash out the mouth with water.[2] Do not induce vomiting. Seek
immediate medical attention. May be harmful if swallowed.[2]

Spill and Disposal Procedures

o Small Spills: For small spills of the solid material, carefully use appropriate tools to place the
spilled substance into a designated waste disposal container.[2]

» Large Spills: For larger spills, use a shovel to collect the material and place it in a suitable
container for disposal.[2]

» Disposal: All waste, including contaminated PPE and experimental materials, must be
disposed of in accordance with federal, state, and local environmental regulations.[2] Do not
dispose of down the drain or with general laboratory trash.

Storage and Stability

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from heat and sources of ignition.[2]

 Stability: The compound is stable under recommended storage conditions.[2] However, it is
noted to be unstable in solution, and freshly prepared solutions are recommended.[3]

 Incompatibilities: Avoid strong oxidizing agents.[2]
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Toxicological and Hazard Information

A comprehensive toxicological profile for ACT-389949 is not readily available. The product and
its degradation products are not classified as toxic.[2] However, as with any research
compound with limited safety data, it should be handled as potentially hazardous. Phase |
clinical trials have shown that ACT-389949 is well-tolerated in healthy subjects.[4]

The signaling pathway of ACT-389949 involves the Formyl Peptide Receptor 2 (FPR2), leading
to downstream cellular responses.

ACT-389949

FPR2/ALX Receptor

l

Receptor Internalization

Downstream Signaling
(e.g., Ca2+ mobilization, B-arrestin recruitment)

Cellular Response
(e.g., anti-inflammatory effects)
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Simplified signaling pathway of ACT-389949.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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